Cas no 1806033-80-6 (Methyl 6-chloro-3-(difluoromethyl)-4-methylpyridine-2-carboxylate)

Methyl 6-chloro-3-(difluoromethyl)-4-methylpyridine-2-carboxylate is a fluorinated pyridine derivative with significant utility in agrochemical and pharmaceutical synthesis. Its key structural features—a chlorinated pyridine core, difluoromethyl group, and ester functionality—enhance reactivity and serve as a versatile intermediate in the development of active ingredients. The difluoromethyl group contributes to improved metabolic stability and bioavailability, while the methyl ester allows for further functionalization. This compound is particularly valuable in the design of herbicides and fungicides, where its structural motifs enhance target binding and environmental persistence. High purity and consistent synthesis protocols ensure reliable performance in downstream applications.

Methyl 6-chloro-3-(difluoromethyl)-4-methylpyridine-2-carboxylate structure

1806033-80-6 structure

Product Name:Methyl 6-chloro-3-(difluoromethyl)-4-methylpyridine-2-carboxylate

CAS No:1806033-80-6

MF:C₉H₈ClF₂NO₂

MW:235.615128517151

CID:4868614

Update Time:2025-05-19

Methyl 6-chloro-3-(difluoromethyl)-4-methylpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 6-chloro-3-(difluoromethyl)-4-methylpyridine-2-carboxylate
- Inchi： 1S/C9H8ClF2NO2/c1-4-3-5(10)13-7(9(14)15-2)6(4)8(11)12/h3,8H,1-2H3
- InChI Key： DMOVDJUYQHJKAK-UHFFFAOYSA-N
- SMILES： ClC1=CC(C)=C(C(F)F)C(C(=O)OC)=N1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 240
XLogP3: 3
Topological Polar Surface Area: 39.2

Methyl 6-chloro-3-(difluoromethyl)-4-methylpyridine-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029051237-1g	Methyl 6-chloro-3-(difluoromethyl)-4-methylpyridine-2-carboxylate	1806033-80-6	97%	1g	$1,445.30	2022-04-01

Methyl 6-chloro-3-(difluoromethyl)-4-methylpyridine-2-carboxylate Related Literature

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Additional information on Methyl 6-chloro-3-(difluoromethyl)-4-methylpyridine-2-carboxylate

Comprehensive Guide to Methyl 6-chloro-3-(difluoromethyl)-4-methylpyridine-2-carboxylate (CAS No. 1806033-80-6)

Methyl 6-chloro-3-(difluoromethyl)-4-methylpyridine-2-carboxylate (CAS No. 1806033-80-6) is a specialized chemical compound widely used in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine ring with chloro, difluoromethyl, and methyl substituents, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its applications in developing novel crop protection agents and drug discovery.

The growing demand for sustainable agriculture and precision farming has increased interest in compounds like Methyl 6-chloro-3-(difluoromethyl)-4-methylpyridine-2-carboxylate. Its role in creating environmentally friendly pesticides aligns with global trends toward reducing chemical residues in food. Additionally, its potential in medicinal chemistry is being explored, particularly in the design of small-molecule inhibitors for therapeutic targets.

From a synthetic perspective, the carboxylate group in this compound offers versatility for further derivatization, making it a key building block in organic synthesis. Laboratories often seek high-purity batches of CAS No. 1806033-80-6 to ensure reproducibility in experiments. Quality control measures, such as HPLC and NMR analysis, are critical for verifying its purity and stability.

Another trending topic linked to this compound is its compatibility with green chemistry principles. Researchers are investigating solvent-free or low-toxicity synthetic routes to produce Methyl 6-chloro-3-(difluoromethyl)-4-methylpyridine-2-carboxylate, reducing waste and energy consumption. This aligns with the broader push for sustainable chemical manufacturing.

In the context of intellectual property, patents involving this compound highlight its commercial potential. Companies specializing in agrochemical innovation and pharmaceutical intermediates are actively filing applications to protect novel uses and formulations. This underscores the compound's significance in competitive markets.

For those handling Methyl 6-chloro-3-(difluoromethyl)-4-methylpyridine-2-carboxylate, proper storage conditions—such as protection from moisture and light—are essential to maintain its integrity. Analytical data sheets often include recommendations for cold storage and inert atmosphere handling to prolong shelf life.

In summary, Methyl 6-chloro-3-(difluoromethyl)-4-methylpyridine-2-carboxylate (CAS No. 1806033-80-6) is a multifaceted compound with expanding applications in agriculture, pharma, and material science. Its relevance to cutting-edge research and industrial processes ensures continued interest from the scientific community.